Cas no 247206-87-7 (3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine)

• Product Name: 3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
• CAS No: 247206-87-7
• MF: C₁₅H₁₄BrNOS
• MW: 336.246761798859
• CID: 3072549
• PubChem ID: 855847
• Update Time: 2025-04-21

3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• (2-amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(4-bromophenyl)methanone
• 3-(4-bromobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
• Z57041958
• BDBM50080551
• AG-690/40696960
• 998-059-9
• (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-(4-bromophenyl)methanone
• CHEMBL291670
• G22271
• EN300-11273
• Oprea1_833798
• Oprea1_197735
• SCHEMBL3768395
• AKOS001121716
• (2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophen-3-yl)-(4-bromo-phenyl)-methanone
• 247206-87-7

• Inchi： 1S/C15H14BrNOS/c16-10-7-5-9(6-8-10)14(18)13-11-3-1-2-4-12(11)19-15(13)17/h5-8H,1-4,17H2
• InChI Key： FQABKSSRXRPGDZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=C(N)SC2CCCCC=21)=O

Computed Properties

• Exact Mass: 334.99795Da
• Monoisotopic Mass: 334.99795Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones